![molecular formula C11H8ClF3N4O B7576941 5-amino-N-[2-chloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide](/img/structure/B7576941.png)
5-amino-N-[2-chloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide
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Overview
Description
5-amino-N-[2-chloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as "CTP-499" and has been studied extensively for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of CTP-499 is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. This may help in the prevention of tissue damage and inflammation, which are common in chronic kidney disease and other diseases.
Biochemical and Physiological Effects
Studies have shown that CTP-499 can reduce proteinuria, a common symptom of chronic kidney disease. It has also been shown to improve renal function and reduce inflammation in animal models of diabetic nephropathy. Additionally, CTP-499 has been shown to improve cardiac function and reduce fibrosis in animal models of heart failure.
Advantages and Limitations for Lab Experiments
One advantage of using CTP-499 in lab experiments is its well-defined chemical structure, which allows for accurate dosing and reproducibility of results. However, one limitation is its limited solubility in water, which may affect its bioavailability and efficacy in certain experimental settings.
Future Directions
There are several potential future directions for the study of CTP-499. One area of interest is its potential use in the treatment of other inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to fully understand the mechanism of action of CTP-499 and its potential therapeutic applications in various diseases. Finally, the development of more effective methods for the synthesis and delivery of CTP-499 may help to improve its efficacy and bioavailability in clinical settings.
Synthesis Methods
The synthesis method of CTP-499 involves the reaction of 2-chloro-4-(trifluoromethyl)phenylhydrazine with 4-cyano-3-nitrobenzoic acid, followed by reduction of the nitro group to an amino group. The resulting compound is then treated with acetic anhydride to form the final product, 5-amino-N-[2-chloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide.
Scientific Research Applications
CTP-499 has been studied for its potential therapeutic applications in various diseases, including chronic kidney disease, diabetic nephropathy, and heart failure. It has been shown to have anti-inflammatory and antioxidant properties, which may help in the prevention and treatment of these diseases.
properties
IUPAC Name |
5-amino-N-[2-chloro-4-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClF3N4O/c12-7-3-5(11(13,14)15)1-2-8(7)18-10(20)6-4-17-19-9(6)16/h1-4H,(H,18,20)(H3,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBTMQOJPZPERIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)Cl)NC(=O)C2=C(NN=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClF3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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